Cas no 1808569-48-3 (N-(1-cyanocyclohexyl)-N-methyl-2-(2-methyl-octahydro-1H-indol-1-yl)acetamide)

N-(1-cyanocyclohexyl)-N-methyl-2-(2-methyl-octahydro-1H-indol-1-yl)acetamide structure
1808569-48-3 structure
Product name:N-(1-cyanocyclohexyl)-N-methyl-2-(2-methyl-octahydro-1H-indol-1-yl)acetamide
CAS No:1808569-48-3
MF:C19H31N3O
MW:317.468944787979
CID:6507011
PubChem ID:102557594

N-(1-cyanocyclohexyl)-N-methyl-2-(2-methyl-octahydro-1H-indol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • EN300-26679557
    • N-(1-cyanocyclohexyl)-N-methyl-2-(2-methyl-octahydro-1H-indol-1-yl)acetamide
    • 1808569-48-3
    • Z1230424864
    • AKOS033178500
    • N-(1-cyanocyclohexyl)-N-methyl-2-(2-methyl-2,3,3a,4,5,6,7,7a-octahydroindol-1-yl)acetamide
    • CCG-357938
    • Inchi: 1S/C19H31N3O/c1-15-12-16-8-4-5-9-17(16)22(15)13-18(23)21(2)19(14-20)10-6-3-7-11-19/h15-17H,3-13H2,1-2H3
    • InChI Key: YDFUSFAXXTWTHM-UHFFFAOYSA-N
    • SMILES: O=C(CN1C(C)CC2CCCCC12)N(C)C1(C#N)CCCCC1

Computed Properties

  • Exact Mass: 317.246712621g/mol
  • Monoisotopic Mass: 317.246712621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 488
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 47.3Ų

N-(1-cyanocyclohexyl)-N-methyl-2-(2-methyl-octahydro-1H-indol-1-yl)acetamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26679557-0.05g
N-(1-cyanocyclohexyl)-N-methyl-2-(2-methyl-octahydro-1H-indol-1-yl)acetamide
1808569-48-3 95.0%
0.05g
$212.0 2025-03-20

N-(1-cyanocyclohexyl)-N-methyl-2-(2-methyl-octahydro-1H-indol-1-yl)acetamide Related Literature

Additional information on N-(1-cyanocyclohexyl)-N-methyl-2-(2-methyl-octahydro-1H-indol-1-yl)acetamide

Comprehensive Analysis of N-(1-cyanocyclohexyl)-N-methyl-2-(2-methyl-octahydro-1H-indol-1-yl)acetamide (CAS No. 1808569-48-3)

In the rapidly evolving field of pharmaceutical and chemical research, N-(1-cyanocyclohexyl)-N-methyl-2-(2-methyl-octahydro-1H-indol-1-yl)acetamide (CAS No. 1808569-48-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyanocyclohexyl and octahydroindole moieties, represents a promising candidate for drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which could pave the way for novel therapeutic agents.

The chemical structure of N-(1-cyanocyclohexyl)-N-methyl-2-(2-methyl-octahydro-1H-indol-1-yl)acetamide features a cyclohexyl ring substituted with a cyano group, coupled with a methylated indole core. This combination enhances its stability and bioavailability, making it a subject of interest in medicinal chemistry. Recent studies have explored its potential as a modulator of specific biological pathways, aligning with current trends in precision medicine and targeted therapy.

One of the most frequently searched questions about this compound revolves around its synthetic routes and scalability. Given the growing demand for cost-effective and sustainable chemical processes, researchers are investigating optimized synthesis methods for CAS No. 1808569-48-3. Advances in catalysis and green chemistry have provided new avenues for producing this compound with higher yields and lower environmental impact.

Another hot topic is the potential pharmacological applications of N-(1-cyanocyclohexyl)-N-methyl-2-(2-methyl-octahydro-1H-indol-1-yl)acetamide. Preliminary data suggest its relevance in neurological disorders and metabolic diseases, areas where unmet medical needs remain high. The compound's ability to interact with receptors and enzymes in the central nervous system has sparked interest in its use for neuroprotection and cognitive enhancement.

From a commercial perspective, CAS No. 1808569-48-3 is gaining traction in the pharmaceutical and biotechnology industries. Companies are investing in high-throughput screening to identify its potential as a lead compound. Additionally, its patent landscape and intellectual property considerations are being closely monitored, as they play a critical role in its market viability.

In conclusion, N-(1-cyanocyclohexyl)-N-methyl-2-(2-methyl-octahydro-1H-indol-1-yl)acetamide (CAS No. 1808569-48-3) stands at the intersection of innovation and practical application. Its unique chemical properties and biological potential make it a compelling subject for ongoing research. As the scientific community continues to unravel its mysteries, this compound may soon find its place in the next generation of therapeutic solutions.

Recommend Articles

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.